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Compound of Interest

Compound Name: Bryostatin 3

CAS No.: 87370-86-3

Cat. No.: B1239165

Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Bryostatin 3 is a potent and complex macrolide lactone, originally isolated from the marine

bryozoan Bugula neritina.[1] It is a valuable research tool, primarily known for its activity as a

potent modulator of protein kinase C (PKC), with a Ki of 2.75 nM. Proper handling and storage

of this compound are critical to maintain its biological activity, ensure experimental

reproducibility, and guarantee the safety of laboratory personnel. These application notes

provide detailed guidelines and protocols for the appropriate handling and storage of

Bryostatin 3.

2. Physicochemical Properties

Molecular Formula: C₄₆H₆₄O₁₇[2]

Molecular Weight: 888.99 g/mol [2]

Appearance: White lyophilized solid or a colorless to light yellow film.[1][2]
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Purity: Typically ≥95% as determined by HPLC.

3. Shipping and Receiving

Bryostatin 3 is typically shipped on blue ice or wet ice to maintain a cold environment during

transit.[2][3] Upon receipt, the product should be immediately transferred to the recommended

storage conditions to ensure its stability.

4. Storage Conditions

To maintain the integrity and stability of Bryostatin 3, adhere to the following storage

guidelines.

Solid Form
The lyophilized solid or film is the most stable form of Bryostatin 3.

Short-term and Long-term Storage: Store the solid compound in a tightly sealed vial at

-20°C.[1][2][4]

Stability: When stored as a solid at -20°C, Bryostatin 3 is stable for extended periods.[1]

Protective Measures: For optimal stability, it is recommended to avoid exposure to oxygen

and direct sunlight.[1] The vial should be tightly capped at all times to prevent moisture

uptake.

In Solution
Stock solutions of Bryostatin 3 are significantly less stable than the solid form.

Solvent Selection: Bryostatin 3 is soluble in ethanol[2][4] and methanol.[1] For biological

experiments, high-purity, anhydrous solvents are recommended.

Solution Preparation: Allow the vial of solid Bryostatin 3 to equilibrate to room temperature

before opening to minimize condensation. Prepare stock solutions by dissolving the

compound in the chosen solvent.
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Storage of Solutions: It is strongly recommended to use solutions fresh. Long-term storage

of Bryostatin 3 in solution is not advised.[2] If temporary storage is unavoidable, prepare

small aliquots to minimize freeze-thaw cycles and store at -20°C or -80°C for the shortest

possible duration.

5. Quantitative Data Summary

The following table summarizes the key handling and storage parameters for Bryostatin 3
based on available data.

Parameter Value / Condition Source(s)

Physical Appearance
White lyophilized solid /

colorless to light yellow film
[1][2]

Purity (Typical) ≥95% (HPLC)

Shipping Condition Blue Ice / Wet Ice [2][3]

Storage Temperature (Solid) -20°C [1][2][4]

Stability (Solid)
Stable for extended periods at

-20°C
[1]

Recommended Solvents Ethanol, Methanol [1][2][4]

Solution Storage
Long-term storage not

recommended; use fresh.
[2]

Safety - Storage Class 11 - Combustible Solids

6. Experimental Protocols

Protocol for Reconstitution of Bryostatin 3
This protocol describes the preparation of a stock solution from the lyophilized solid.

Equilibration: Remove the vial of Bryostatin 3 from the -20°C freezer and place it in a

desiccator at room temperature for 15-20 minutes. This prevents moisture from condensing

on the compound upon opening.
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Solvent Preparation: Use anhydrous, research-grade ethanol or methanol.

Reconstitution: Under a fume hood, carefully open the vial. Add the calculated volume of the

desired solvent to the vial to achieve the target concentration.

Dissolution: Tightly cap the vial and vortex gently or sonicate briefly until the solid is

completely dissolved.

Usage and Aliquoting: Use the solution immediately for experiments. If any solution remains,

promptly prepare single-use aliquots in tightly sealed, low-protein-binding microcentrifuge

tubes.

Short-Term Storage of Aliquots: Store the aliquots at -80°C. Avoid repeated freeze-thaw

cycles.

Protocol for Assessing Solubility
This protocol can be used to determine the approximate solubility of Bryostatin 3 in a specific

solvent.

Preparation: Weigh a precise amount of Bryostatin 3 (e.g., 1 mg) into a clear vial.

Solvent Addition: Add a small, measured volume of the test solvent (e.g., 100 µL of ethanol)

to the vial.

Vortexing: Vortex the vial vigorously for 1-2 minutes.

Visual Inspection: Observe the solution. If the solid has completely dissolved, the solubility is

at least 10 mg/mL.

Titration (if necessary): If the solid has not fully dissolved, add additional measured aliquots

of the solvent (e.g., 100 µL at a time), vortexing after each addition, until the compound is

fully dissolved.

Calculation: Calculate the final solubility based on the total volume of solvent required to

dissolve the initial mass of Bryostatin 3.

7. Safety and Handling Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling Bryostatin 3.

Engineering Controls: Handle the solid compound and prepare solutions in a well-ventilated

area, preferably within a chemical fume hood.

Toxicity: While specific toxicity data for Bryostatin 3 is not readily available, related

compounds (bryostatins) have potent biological effects.[5] Treat Bryostatin 3 as a potentially

hazardous compound. Avoid inhalation of the powder and direct contact with skin and eyes.

Disposal: Dispose of unused material and waste in accordance with local, state, and federal

regulations for chemical waste.

8. Visual Diagrams

Signaling Pathway Context
Bryostatin 3 is a potent activator of Protein Kinase C (PKC). Its mechanism of action involves

binding to the C1 domain of PKC, initiating a signaling cascade that affects numerous cellular

processes.
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Caption: Bryostatin 3 activates Protein Kinase C (PKC).

Experimental Workflow
The following diagram illustrates the recommended workflow for handling Bryostatin 3 from

receipt to experimental use.
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Caption: Recommended workflow for Bryostatin 3 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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